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Handling and Storage Guidelines

For researchers working with Fluacrypyrim, adhering to the following safety and storage protocols is

essential. The information below is synthesized from chemical databases and supplier documentation [1] [2].

Aspect Guidelines

Physical State White powder [1]

Storage
Condition

Refrigeration (0-5 °C); supplied solutions should be stored in a tightly closed

container [2].

Solubility Low in water (0.344 mg/L at 20°C); high in organic solvents (e.g., 278,000 mg/L in

acetone) [1].

Melting Point 108 °C [1]

Vapour Pressure 0.006 mPa at 20 °C (Low volatility) [1]
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Hazard & Safety Precautions

Hazard Statements: Highly flammable liquid and vapour; toxic if swallowed or in contact with skin;
harmful if inhaled; causes damage to organs; irritating to skin and eyes [2].

| Precautionary Measures:

Personal Protection: Wear protective gloves, eye protection, and use respiratory protection if

ventilation is inadequate. Use a full-face respirator for airborne concentrations [2].
Handling: Use only in a well-ventilated area, and only by persons trained in safe chemical handling.

Do not get on skin, in eyes, or on clothing. Wash hands thoroughly after handling [2].
In Case of Exposure:

Eye contact: Immediately flush with plenty of water for at least 15 minutes [2].
Skin contact: Immediately wash skin with soap and plenty of water [2].

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately [2]. |

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action of Fluacrypyrim? It is a mitochondrial complex III electron

transport inhibitor, acting at the Qo site. This activity is characteristic of strobilurin-type compounds [1].

Q2: Are there any specific stability concerns for preparing spray-dried formulations? While not

specific to Fluacrypyrim, research on spray-dried amorphous solid dispersions (ASDs) shows that the

choice of spray nozzle and solvent can critically impact physical stability. Using a three-fluid nozzle (3FN)

with incompatible solvents (e.g., water and acetone) can lead to inhomogeneous drug-polymer mixing,

which significantly reduces storage stability and promotes crystallization. For stable formulations, ensure

sufficient miscibility of solvents used in a 3FN system [3].

Q3: What is the significance of Fluacrypyrim in current research beyond its agrochemical use?

Emerging peer-reviewed studies highlight a novel pharmacological application. A 2024 study indicates that

Fluacrypyrim acts as a potent inhibitor of the STAT3 signaling pathway and demonstrates protective effects

on hematopoietic stem and progenitor cells (HSPCs) against ionizing radiation. The proposed mechanism

involves the suppression of the p53-PUMA pathway, reducing apoptosis in HSPCs [4]. This makes it a

compound of interest for investigating treatments for hematopoietic-acute radiation syndrome (H-ARS).

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.accustandard.com/prod0013580.html
https://www.accustandard.com/prod0013580.html
https://www.accustandard.com/prod0013580.html
https://www.accustandard.com/prod0013580.html
https://www.accustandard.com/prod0013580.html
https://www.accustandard.com/prod0013580.html
https://www.smolecule.com/products/s006337?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/687.htm
https://www.smolecule.com/products/s006337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309117/
https://www.smolecule.com/products/s006337?utm_src=pdf-body
https://www.smolecule.com/products/s006337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893289/
https://www.smolecule.com/products/s006337?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Troubleshooting Guide for Common Scenarios

Here are solutions to potential issues researchers might face:

Scenario Possible Cause Suggested Solution

Precipitation in
solution

Solvent
incompatibility;

solution is too cold.

Ensure use of correct solvent (e.g., methanol,
acetonitrile). Pre-warm the vial to room temperature and

ensure storage at recommended refrigerated
temperature (not frozen) [5] [2].

Unexpected low
bioactivity in cell-
based assays

Compound
degradation;

incorrect dosage.

Verify the integrity of the stock solution and prepare
fresh dilutions. For hematopoietic injury models, consult

the recent study where a dosage of 50 mg/kg was
effective in promoting mouse survival after irradiation

[4].

Need for
experimental
workflow

New research

application.

The diagram below outlines a basic workflow based on

the 2024 study for evaluating Fluacrypyrim's
radioprotective effects [4].

Below is an experimental workflow derived from a recent study investigating the radioprotective effects of

Fluacrypyrim [4].
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Start Experiment

Animal Model Preparation
(e.g., Mice)

Randomized Grouping
(Control vs. Treatment)

FAPM Administration
(e.g., 50 mg/kg, i.p.)

Total Body Irradiation
(Sublethal/Lethal Dose)

Post-Irradiation Analysis

Data Analysis & Conclusion Peripheral Blood Cell Counts Bone Marrow Analysis
(BMNC count, CFU assay)

HSC/HSPC Analysis
(Flow Cytometry: LSK, LK)

Functional Assays
(Competitive Repopulation)

Mechanistic Studies
(Apoptosis, p53-PUMA pathway)

Click to download full resolution via product page

Experimental Protocol Summary

The table below summarizes key parameters from the cited study on the radioprotective effects of

Fluacrypyrim (FAPM) for reference in experimental design [4].
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Parameter Details from Preclinical Study

Compound Fluacrypyrim (FAPM)

Animal Model Mice

Effective Dosage 50 mg/kg (intraperitoneal injection)

Irradiation
Doses

Sublethal: 6.5 Gy (for recovery analysis); Lethal: 8.0 - 9.0 Gy (for survival studies)

Key Findings Promoted survival; improved peripheral blood cell counts; enhanced bone marrow

cellularity and HSPC recovery; reduced HSC apoptosis.

Proposed
Mechanism

Inhibition of the p53-PUMA apoptotic signaling pathway.

Key Information for Researchers

Novel Application: Be aware that the most current research on Fluacrypyrim is in hematopoietic
radioprotection [4]. Most public data on its properties and handling is from its established use as an
agrochemical.

Protocol Availability: The specific methodologies for these new applications (e.g., cell culture
models, exact dosing schedules, in vitro assays) are detailed in primary research literature. You will

need to consult the original paper for comprehensive protocols [4].
Regulatory Status: Fluacrypyrim is not approved under the European Union's EC 1107/2009

regulation for pesticide use [1]. All research is conducted under experimental guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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